Dodecylammonium iodide
Overview
Description
Dodecylammonium iodide is a useful research compound. Its molecular formula is C12H28IN and its molecular weight is 313.26 g/mol. The purity is usually 95%.
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Scientific Research Applications
Ion Chromatography in Seawater Analysis Dodecylammonium iodide has been used in a fast and sensitive ion chromatographic method for determining inorganic anions in seawater. It involves using dodecylammonium-coated monolithic octadecylsilyl columns, showing greater retention for iodate and weaker retention for iodide. This method has been successful in analyzing real seawater samples without dilution, showing recovery rates of 93-104% for all ions (Horioka et al., 2016).
Enhancing Perovskite Solar Cells Efficiency Dodecylammonium iodide is used in perovskite solar cells as an interfacial layer to improve their efficiency and stability. When used in a graded 2D/3D perovskite thin film, it increases electron-blocking ability and humidity resistance. The perovskite solar cells post-treated with dodecylammonium iodide demonstrated a certified stabilized efficiency of 22.9% (Kim et al., 2019).
Micelle Formation in Aqueous Solutions The critical micelle concentration (CMC) and degree of dissociation of micelles of dodecylammonium chloride have been studied with respect to organic additives. It was found that the presence of certain additives like acetone and dioxane significantly affects the micelle formation of dodecylammonium iodide in aqueous solutions (Miyagishi, 1974).
Interactions with Poly(vinylpyrrolidone) Research has shown interactions between dodecylammonium salts, including iodide, and poly(vinylpyrrolidone) in aqueous solutions. The findings indicate the formation of an association complex between dodecylammonium iodide and the polymer, influencing its properties (原田 et al., 1974).
properties
IUPAC Name |
dodecylazanium;iodide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H27N.HI/c1-2-3-4-5-6-7-8-9-10-11-12-13;/h2-13H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PXWSKGXEHZHFJA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCC[NH3+].[I-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H28IN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Dodecylammonium iodide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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